Cas no 214610-10-3 (tert-Butyl 2-oxoindoline-1-carboxylate)

• Product name: tert-Butyl 2-oxoindoline-1-carboxylate
• CAS No: 214610-10-3
• MF: C₁₃H₁₅NO₃
• MW: 233.2631
• MDL: MFCD09032873
• CID: 1032659
• PubChem ID: 11042642

tert-Butyl 2-oxoindoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-oxoindoline-1-carboxylate
• tert-butyl 2-oxo-3H-indole-1-carboxylate
• 2-oxo-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester
• AK120578
• AM803515
• CTK0J7492
• N-(tert-butoxycarbonyl)-2-indolinone
• N-(tert-butoxycarbonyl)indol-2-one
• N-Boc-oxindole
• N-tert-butyl 2-oxoindoline-1-carboxylate
• SureCN2419240
• tert-butyl 2-oxo-1-indolinecarboxylate
• tert-butyl 2-oxo-2,3-dihydroindole-1-carboxylate
• 1-Boc-2-oxoindoline
• SB64127
• SY124153
• tert-Butyl2-oxoindoline-1-carboxylate
• SCHEMBL2419240
• DB-120075
• 214610-10-3
• 2-oxo-1,3-dihydro-indole-1-carboxylic acid tert-butyl ester
• CS-0038092
• MFCD09032873
• DTXSID20453074
• N-boc-2-oxyindole
• A815394
• AKOS015964540
• AS-63699
• tert-Butyl 2-oxo-2,3-dihydro-1H-indole-1-carboxylate
• UZMPOHKOMYCYCZ-UHFFFAOYSA-N

• MDL： MFCD09032873
• Inchi： InChI=1S/C13H15NO3/c1-13(2,3)17-12(16)14-10-7-5-4-6-9(10)8-11(14)15/h4-7H,8H2,1-3H3
• InChI Key： UZMPOHKOMYCYCZ-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)CC(=O)N2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 233.10525
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6Ų
• XLogP3: 2.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 323.7±45.0 °C at 760 mmHg
• Flash Point: 149.6±28.7 °C
• PSA: 46.61
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-Butyl 2-oxoindoline-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids